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Compound of Interest

Compound Name: Nvp-lcq195

Cat. No.: B1677049 Get Quote

Disclaimer: Specific disposal instructions for Nvp-lcq195 are not provided in publicly available

safety data sheets. The following information is based on general best practices for the

disposal of hazardous laboratory chemicals. Researchers, scientists, and drug development

professionals must consult their institution's Environmental Health & Safety (EHS) department

and adhere to all local, regional, and national regulations for chemical waste disposal.

Nvp-lcq195 is a potent inhibitor of cyclin-dependent kinases (CDKs) and is classified as a

hazardous chemical that causes skin and eye irritation.[1] Proper handling and disposal are

crucial to ensure personnel safety and environmental protection. This guide provides a

procedural framework for the safe management and disposal of Nvp-lcq195 waste.

Chemical and Hazard Profile of Nvp-lcq195
A summary of the key characteristics of Nvp-lcq195 relevant to its handling and disposal is

provided below.
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Property Information

Chemical Name

4-[(2,6-dichlorobenzoyl)amino]-N-[1-

(methylsulfonyl)-4-piperidinyl]-1H-pyrazole-3-

carboxamide

CAS Number 902156-99-4

Physical Appearance Solid

Primary Hazards

Causes skin irritation (H315), Causes serious

eye irritation (H319), May cause respiratory

irritation (H335)[1]

Personal Protective Equipment (PPE)

Wear protective gloves, eye protection, and face

protection. Use only outdoors or in a well-

ventilated area. Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

Incompatible Materials Oxidizing agents.

Storage Store at -20°C.[2]

Disposal Protocol for Nvp-lcq195 Waste
This protocol outlines the steps for the collection and preparation of Nvp-lcq195 waste for

disposal by a certified hazardous waste management service.

1. Waste Identification and Segregation:

All materials contaminated with Nvp-lcq195, including unused product, solutions,

contaminated labware (e.g., pipette tips, tubes, flasks), and personal protective equipment

(PPE), must be treated as hazardous waste.

Segregate Nvp-lcq195 waste from other waste streams at the point of generation to prevent

accidental mixing with incompatible chemicals.[1][3]

Do not mix solid and liquid waste in the same container.[3]

2. Waste Collection and Container Management:
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Solid Waste:

Collect solid Nvp-lcq195 waste (e.g., powder, contaminated gloves, and labware) in a

designated, leak-proof container with a secure lid.

The container must be compatible with the chemical waste. Plastic containers are often

preferred for their durability.[4]

Liquid Waste:

Collect liquid waste containing Nvp-lcq195 (e.g., solutions in organic solvents or aqueous

buffers) in a separate, leak-proof, and chemically resistant container.

Leave a headspace of at least 10% in liquid waste containers to allow for vapor

expansion.[5]

Keep the waste container securely closed except when adding waste.[6]

3. Waste Labeling:

Label all waste containers clearly with the words "Hazardous Waste."[6]

The label must include:

The full chemical name: "Nvp-lcq195" and any other components in the waste. Avoid

using abbreviations or chemical formulas.[6]

The approximate concentration and volume of the waste.

The date when the waste was first added to the container.

The name of the principal investigator and the laboratory location.

The hazard class (e.g., Irritant).

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.[4]
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The storage area should be under the direct supervision of laboratory personnel and away

from general lab traffic.[5]

Ensure secondary containment is in place to capture any potential leaks or spills.[7]

Store containers of Nvp-lcq195 waste away from incompatible materials, particularly strong

oxidizing agents.[1]

5. Arranging for Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.

Do not dispose of Nvp-lcq195 waste down the drain or in the regular trash.[7][8]

Follow all instructions provided by the EHS department for the final disposal procedure.

Visual Workflow for Chemical Waste Disposal
The following diagram illustrates the decision-making process for the proper disposal of

laboratory chemical waste like Nvp-lcq195.
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Caption: Logical workflow for the safe disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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